4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H13F3N2O4/c1-2-25-14-8-7-10(9-13(14)21(23)24)15(22)20-12-6-4-3-5-11(12)16(17,18)19/h3-9H,2H2,1H3,(H,20,22)
• InChI Key: AZFZMBAHIGYBCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C16H13F3N2O4
• Molecular Weight: 354.28 g/mol

Description

4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide is an organic compound with the molecular formula C16H13F3N2O4. This compound features a trifluoromethyl group, which is known for its significant role in pharmaceuticals, agrochemicals, and materials . The presence of the trifluoromethyl group enhances the compound’s stability and bioavailability, making it a valuable molecule in various scientific research applications.

Preparation Methods

The synthesis of 4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide typically involves multiple steps, including nitration, ethoxylation, and amide formation. One common synthetic route is as follows:

Nitration: The starting material, 4-ethoxybenzene, undergoes nitration using a mixture of concentrated sulfuric acid and nitric acid to form 4-ethoxy-3-nitrobenzene.

Ethoxylation: The nitro compound is then subjected to ethoxylation using ethyl iodide and a base such as potassium carbonate to introduce the ethoxy group.

Amide Formation: Finally, the ethoxylated nitro compound reacts with 2-(trifluoromethyl)aniline in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) to form the desired benzamide.

Chemical Reactions Analysis

4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The compound can undergo oxidation reactions, particularly at the ethoxy group, to form corresponding aldehydes or carboxylic acids.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, nucleophiles, and oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide has several scientific research applications:

Pharmaceuticals: The compound’s trifluoromethyl group enhances its pharmacokinetic properties, making it a potential candidate for drug development.

Agrochemicals: Its stability and bioavailability make it useful in the development of agrochemicals for pest control.

Materials Science: The compound’s unique chemical structure allows it to be used in the synthesis of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s ability to bind to target proteins, thereby modulating their activity. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects .

Comparison with Similar Compounds

Similar compounds to 4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide include:

4-ethoxy-3-nitro-N-phenylbenzamide: Lacks the trifluoromethyl group, resulting in different pharmacokinetic properties.

4-ethoxy-3-nitro-N-[2-(methyl)phenyl]benzamide: Contains a methyl group instead of a trifluoromethyl group, affecting its stability and bioavailability.

The presence of the trifluoromethyl group in 4-ethoxy-3-nitro-N-[2-(trifluoromethyl)phenyl]benzamide makes it unique by enhancing its stability, bioavailability, and binding affinity to molecular targets .